Cas no 2172000-16-5 (benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate)

• Product Name: benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• CAS No: 2172000-16-5
• MF: C₁₈H₂₄ClNO₄S
• MW: 385.905463218689
• CID: 5928135
• PubChem ID: 165871066
• Update Time: 2025-05-19

benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate
• benzyl 8-[(chlorosulfonyl)methyl]-7-azaspiro[4.5]decane-7-carboxylate
• EN300-1440556
• 2172000-16-5

• Inchi： 1S/C18H24ClNO4S/c19-25(22,23)13-16-8-11-18(9-4-5-10-18)14-20(16)17(21)24-12-15-6-2-1-3-7-15/h1-3,6-7,16H,4-5,8-14H2
• InChI Key： KBSXGJCKYVTIOU-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC2(CN1C(=O)OCC1C=CC=CC=1)CCCC2)(=O)=O

Computed Properties

• Exact Mass: 385.1114571g/mol
• Monoisotopic Mass: 385.1114571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate

Benzyl 8-(Chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate (CAS No. 2172000-16-5): A Comprehensive Overview

Benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate (CAS No. 2172000-16-5) is a specialized spirocyclic compound with significant potential in pharmaceutical and chemical research. This compound features a unique 7-azaspiro[4.5]decane core, which is increasingly studied for its structural versatility and bioactivity. The presence of a chlorosulfonyl group and a benzyl carboxylate moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in spirocyclic compounds like benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate is driven by their applications in drug discovery. Researchers are exploring these structures for their ability to mimic natural products and improve drug bioavailability. The chlorosulfonyl group in this compound offers opportunities for further functionalization, which is critical in designing novel therapeutic agents. Recent studies highlight its potential in targeting neurological and metabolic disorders, aligning with the current focus on precision medicine.

From a synthetic perspective, CAS No. 2172000-16-5 is a key building block for constructing complex molecules. Its spirocyclic framework provides rigidity, which is advantageous in developing compounds with enhanced stability and selectivity. The benzyl carboxylate moiety further allows for easy modification, enabling chemists to tailor the compound for specific applications. This adaptability is particularly relevant in the context of green chemistry, where efficient and sustainable synthesis methods are prioritized.

The market demand for benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate is rising, particularly in the pharmaceutical and agrochemical sectors. Its unique structure aligns with trends in fragment-based drug design and combinatorial chemistry. Additionally, the compound's potential in catalysis and material science is being investigated, reflecting the broader shift toward multifunctional chemicals. Suppliers and researchers are increasingly seeking high-purity samples of CAS No. 2172000-16-5 to support innovative projects.

In summary, benzyl 8-(chlorosulfonyl)methyl-7-azaspiro4.5decane-7-carboxylate (CAS No. 2172000-16-5) represents a promising area of research with diverse applications. Its structural features, combined with its reactivity, make it a valuable tool for scientists exploring new chemical spaces. As the demand for novel spirocyclic compounds grows, this compound is poised to play a pivotal role in advancing synthetic and medicinal chemistry.